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Compound of Interest

Compound Name: L-Methionine-15N,d8

Cat. No.: B12425483 Get Quote

This guide provides a detailed overview of the molecular formula and weight of the isotopically

labeled amino acid, L-Methionine-15N,d8. It is intended for researchers, scientists, and

professionals in drug development who utilize stable isotope-labeled compounds for various

applications, including metabolic studies, protein quantification, and as internal standards in

mass spectrometry.

Introduction to Isotopic Labeling
Isotopic labeling is a technique used to track the passage of an isotope through a reaction,

metabolic pathway, or cell. By replacing specific atoms in a molecule with their heavier, non-

radioactive (stable) isotopes, researchers can differentiate the labeled molecule from its

naturally occurring, unlabeled counterpart. L-Methionine-15N,d8 is a stable isotope-labeled

(SIL) version of L-Methionine where one nitrogen atom is replaced with its heavy isotope,

Nitrogen-15 (¹⁵N), and eight hydrogen atoms are replaced with Deuterium (²H or D).

Molecular Formula and Structure
The standard chemical formula for L-Methionine is C₅H₁₁NO₂S[1][2][3][4]. In the isotopically

labeled variant, L-Methionine-15N,d8, the elemental composition is altered to reflect the

inclusion of the heavy isotopes.

Standard L-Methionine: C₅H₁₁NO₂S

L-Methionine-15N,d8: C₅H₃D₈¹⁵NO₂S
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The eight deuterium atoms typically replace hydrogens on the methyl and ethyl groups of the

carbon backbone, which are less likely to exchange in aqueous solutions.

Molecular Weight Determination
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The substitution of standard isotopes with their heavier counterparts results

in a predictable mass shift.

L-Methionine (Unlabeled): The molecular weight is approximately 149.21 g/mol [1].

L-Methionine-15N,d8 (Labeled): To calculate the molecular weight, we account for the mass

difference between the standard and heavy isotopes.

The standard nitrogen atom (¹⁴N) is replaced by a ¹⁵N atom (isotopic mass ≈ 15.000 u).

Eight standard hydrogen atoms (¹H) are replaced by eight deuterium atoms (²H or D,

atomic weight ≈ 2.014 u).

The resulting molecular weight of L-Methionine-15N,d8 is approximately 158.26 g/mol . This

mass increase of approximately +9 Da is a key feature used for its identification and

quantification in mass spectrometry-based assays.

Data Summary
The quantitative data for both unlabeled and labeled L-Methionine are summarized in the table

below for direct comparison.

Property L-Methionine (Unlabeled)
L-Methionine-15N,d8
(Labeled)

Molecular Formula C₅H₁₁NO₂S C₅H₃D₈¹⁵NO₂S

Average Molecular Weight 149.21 g/mol ~158.26 g/mol

Nitrogen Isotope ¹⁴N (Natural Abundance) ¹⁵N

Hydrogen Isotopes ¹H (Natural Abundance) 3 x ¹H, 8 x ²H (Deuterium)
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Logical Structure of L-Methionine-15N,d8
The following diagram illustrates the logical relationship and elemental composition of the

isotopically labeled molecule.

Core Structure Isotopic Labels Unlabeled Atoms

5 Carbon Atoms 2 Oxygen Atoms 1 Sulfur Atom 1 Nitrogen-15 Atom 8 Deuterium Atoms 3 Hydrogen Atoms

L-Methionine-15N,d8
(C₅H₃D₈¹⁵NO₂S)

Click to download full resolution via product page

Caption: Composition of L-Methionine-15N,d8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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